Cas no 21788-28-3 (1-(4-Methoxyphenyl)-1H-tetrazole)

• Product Name: 1-(4-Methoxyphenyl)-1H-tetrazole
• CAS No: 21788-28-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD00558755
• CID: 912023
• PubChem ID: 270008
• Update Time: 2025-04-19

1-(4-Methoxyphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHOXY-PHENYL)-1H-TETRAZOLE
• 1-(4-methoxyphenyl)tetrazole
• 1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole
• 1-(4-Methoxy-phenyl)-1H-tetrazol
• 1-(4-methoxyphenyl)-1H-tetrazole
• 1-(p-methoxyphenyl)tetrazole
• 1-p-Methoxyphenyltetrazol
• AC1L6NOF
• AC1Q4YJV
• anisyltetrazole
• ChemDiv2_001183
• NSC111899
• STOCK5S-11763
• SureCN2048542
• DTXSID80296828
• LS-07956
• 1(4-methoxyphenyl)-1h-tetrazole
• EU-0048231
• 1H-Tetrazole,1-(4-methoxyphenyl)-
• SCHEMBL2048542
• HMS1372F17
• DS-008071
• 21788-28-3
• NSC-111899
• AKOS000573569
• STK386524
• MFCD00558755
• 1-(4-Methoxyphenyl)-1H-tetrazole

• MDL： MFCD00558755
• Inchi： 1S/C8H8N4O/c1-13-8-4-2-7(3-5-8)12-6-9-10-11-12/h2-6H,1H3
• InChI Key： AIOWTKRICIGKFJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83
• LogP: 0.67090